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Compound of Interest

Compound Name: Sodium thiosalicylate

Cat. No.: B085810

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosalicylate, the sodium salt of thiosalicylic acid, is a versatile organic reagent with
significant applications in analytical chemistry. Its utility stems from the presence of both a
carboxylate and a thiol group, which allows it to act as a potent chelating agent for a variety of
metal ions. This dual functionality enables the formation of stable, often colored, complexes,
making it a valuable reagent in spectrophotometric analysis and other analytical techniques.
These application notes provide detailed protocols for the use of sodium thiosalicylate in the
guantitative determination of metal ions, offering simple, rapid, and sensitive methods for
researchers in various fields, including environmental monitoring, materials science, and
pharmaceutical analysis.

Application 1: Spectrophotometric Determination of
Palladium(ll)

Sodium thiosalicylate forms a stable, colored complex with palladium(ll) ions in an acidic
medium, which can be quantitatively measured using spectrophotometry. This method is
notable for its selectivity and sensitivity.

Quantitative Data
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Parameter Value Reference

Wavelength of Maximum

Absorbance (\max) 410 nm F. Toribio, et al. (1980)
Optimal pH Range 20-35 F. Toribio, et al. (1980)
Beer's Law Range 0.5-10.0 pg/mL F. Toribio, et al. (1980)
Molar Absorptivity 1.2x10*Lmol~tcmt F. Toribio, et al. (1980)
Sandell's Sensitivity 0.0088 pg/cm? F. Toribio, et al. (1980)
Stoichiometry (Pd:Reagent) 1:2 F. Toribio, et al. (1980)

Experimental Protocol

1. Reagents and Solutions:

o Palladium(ll) Standard Solution (1000 pg/mL): Dissolve 0.2672 g of palladium(ll) chloride
(PdCI2) in 100 mL of 0.1 M hydrochloric acid. Standardize the solution by a known method.

e Sodium Thiosalicylate Solution (0.1% w/v): Dissolve 0.1 g of sodium thiosalicylate in 100
mL of distilled water. This solution should be freshly prepared.

» Buffer Solution (pH 3.0): Prepare a buffer solution using appropriate amounts of glycine and
hydrochloric acid.

e Hydrochloric Acid (0.1 M): Prepare by diluting concentrated HCI.
2. Instrumentation:

e UV-Visible Spectrophotometer

e pH meter

o Calibrated glassware

3. Procedure:
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 Into a series of 10 mL volumetric flasks, pipette aliquots of the standard palladium(ll) solution
to cover the concentration range of 0.5 - 10.0 pug/mL.

e To each flask, add 2 mL of the pH 3.0 buffer solution.

e Add 1 mL of the 0.1% sodium thiosalicylate solution to each flask.

o Make up the volume to the mark with distilled water and mix well.

 Allow the solutions to stand for 15 minutes for complete color development.

e Measure the absorbance of each solution at 410 nm against a reagent blank prepared in the
same manner but without the palladium(ll) solution.

e Plot a calibration curve of absorbance versus concentration of palladium(ll).

e For the determination of palladium in an unknown sample, follow the same procedure and
determine the concentration from the calibration curve.

Experimental Workflow

Solution Preparation
PH 3.0 Buffer
Complex Formation
‘Sodium Thiosalicylate - ix Reagents in Volumetric Flasl Wait 15 min for Color Development
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Caption: Workflow for the spectrophotometric determination of Palladium(ll).

Application 2: Spectrophotometric Determination of
Gold(lll)

Sodium thiosalicylate reacts with gold(lll) in a slightly acidic to neutral medium to form a
yellow-colored, water-soluble complex suitable for spectrophotometric analysis. This method
provides a simple and rapid alternative to more complex analytical techniques.

Suantitative |

Parameter Value Reference

Wavelength of Maximum

Absorbance (Amax) 360 nm A.K. Singh, et al. (1983)
Optimal pH Range 40-6.5 A.K. Singh, et al. (1983)
Beer's Law Range 2.0 - 24.0 pg/mL A.K. Singh, et al. (1983)
Molar Absorptivity 45x103Lmol~tcm™ A.K. Singh, et al. (1983)
Sandell's Sensitivity 0.043 pg/cm? A.K. Singh, et al. (1983)
Stoichiometry (Au:Reagent) 1:3 A.K. Singh, et al. (1983)

Experimental Protocol

1. Reagents and Solutions:

e Gold(lll) Standard Solution (1000 ug/mL): Dissolve 0.163 g of chloroauric acid
(HAUCl4-3H20) in 100 mL of distilled water. Standardize the solution.

e Sodium Thiosalicylate Solution (0.2% w/v): Dissolve 0.2 g of sodium thiosalicylate in 100
mL of distilled water. Prepare fresh daily.

» Buffer Solution (pH 5.0): Prepare an acetate buffer by mixing appropriate volumes of 0.2 M
acetic acid and 0.2 M sodium acetate.

2. Instrumentation:
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e UV-Visible Spectrophotometer

e pH meter

» Calibrated volumetric flasks and pipettes
3. Procedure:

» Transfer aliquots of the standard gold(lIl) solution into a series of 25 mL volumetric flasks to
obtain final concentrations in the range of 2.0 - 24.0 pg/mL.

e Add 5 mL of the pH 5.0 acetate buffer to each flask.

e Add 2 mL of the 0.2% sodium thiosalicylate solution.

 Dilute to the mark with distilled water and mix thoroughly.

» Allow the reaction to proceed for 10 minutes at room temperature.

» Measure the absorbance of the yellow complex at 360 nm against a reagent blank.

o Construct a calibration graph by plotting absorbance against the concentration of gold(lll).

e Analyze unknown samples by following the same procedure and determine the
concentration from the calibration curve.

Logical Relationship of Reaction Parameters
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Inputs Reaction Conditions

m Sodium Thiosalicylate pH4.0-6.5 10 min Reaction Time Room Temperature
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Caption: Key parameters for the formation and measurement of the Au(lll)-Thiosalicylate
complex.

Disclaimer

These protocols are intended for guidance and should be adapted and validated by the end-
user for their specific analytical requirements and sample matrices. Appropriate safety
precautions should be taken when handling all chemicals.

 To cite this document: BenchChem. [Application Notes and Protocols: Sodium Thiosalicylate
in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085810#sodium-thiosalicylate-as-a-reagent-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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